Cas no 1803604-71-8 (tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride)

• Product Name: tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride
• CAS No: 1803604-71-8
• MF: C₁₅H₂₃Cl₃N₂O₂
• MW: 369.714321374893
• MDL: MFCD28505789
• CID: 4617664
• PubChem ID: 119031290
• Update Time: 2025-06-20

tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride

• MDL： MFCD28505789
• Inchi： 1S/C15H22Cl2N2O2.ClH/c1-15(2,3)21-14(20)19-6-4-5-18-10-11-7-12(16)9-13(17)8-11;/h7-9,18H,4-6,10H2,1-3H3,(H,19,20);1H
• InChI Key： NXKUEZOYDYLGFZ-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=C(Cl)C=1)NCCCNC(=O)OC(C)(C)C.Cl

Additional information on tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride

tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride (CAS No. 1803604-71-8): An Overview

tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride (CAS No. 1803604-71-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a (3,5-dichlorophenyl)methyl substituent on the amino group of the propyl chain. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug development and biological studies.

The tert-butyl carbamate moiety is a common protecting group in organic synthesis, particularly in the preparation of peptides and amino acids. It provides stability to the amino group during synthetic manipulations and can be easily removed under mild conditions. The presence of the (3,5-dichlorophenyl)methyl substituent introduces additional complexity and functionality to the molecule, which can influence its biological activity and pharmacological properties.

Recent studies have explored the potential of tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride in various therapeutic areas. One notable application is in the development of neuroprotective agents. Research has shown that compounds with similar structural features can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activation of microglia, a key component in neuroinflammatory processes.

In addition to its neuroprotective potential, tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride has been investigated for its anti-inflammatory properties. Inflammation is a critical factor in many diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have indicated that this compound can reduce inflammatory markers such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride has also been studied to assess its suitability for therapeutic use. Key parameters such as bioavailability, distribution, metabolism, and excretion have been evaluated in both in vitro and in vivo models. Results from these studies indicate that the compound exhibits favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life, making it a promising candidate for further development.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical toxicity studies have shown that tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety evaluations to ensure its safe use in humans.

The synthesis of tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 3-aminopropyl tert-butyl carbamate with (3,5-dichlorophenyl)methyl chloride followed by treatment with hydrochloric acid to form the hydrochloride salt. Advanced synthetic techniques and catalysts have been developed to optimize these reactions, making the production of this compound more efficient and cost-effective.

In conclusion, tert-butyl N-(3-{[(3,5-dichlorophenyl)methyl]amino}propyl)carbamate hydrochloride (CAS No. 1803604-71-8) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.